N-(3-methoxyphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C27H23N3O3S/c1-17-8-6-11-19-14-22-26(33-24(17)19)29-25(18-9-4-3-5-10-18)30-27(22)34-16-23(31)28-20-12-7-13-21(15-20)32-2/h3-13,15H,14,16H2,1-2H3,(H,28,31)
• InChI Key: QDOZUDDRFDWQHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)CC3=C(O2)N=C(N=C3SCC(=O)NC4=CC(=CC=C4)OC)C5=CC=CC=C5
• Molecular Formula: C27H23N3O3S
• Molecular Weight: 469.6 g/mol

Description

N-(3-methoxyphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23N3O3S and its molecular weight is 469.56. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxyphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxyphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on related compounds has demonstrated potential anticancer activities. For instance, certain derivatives have shown appreciable cancer cell growth inhibition against a range of cancer cell lines, indicating the promise of this chemical class in anticancer drug development (Al-Sanea et al., 2020). Another study highlighted the synthesis of novel thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives derived from visnaginone and khellinone, showing analgesic and anti-inflammatory activities with significant potency, further emphasizing the therapeutic versatility of this compound class (Abu‐Hashem et al., 2020).

Antimicrobial and Antioxidant Activities

Derivatives containing the coumarin moiety, similar in structure to the targeted compound, have been explored for their antimicrobial and antioxidant activities. One such study synthesized new thiazolidinones containing coumarin moieties, which were screened for their antibacterial activity against E. coli, S. aureus, and B. subtilis, showing more activity than standard references (Hamdi et al., 2012).

Synthetic Methodologies

On the synthetic chemistry front, methods have been developed for the efficient creation of compounds within this class. For example, a novel method for the synthesis of 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, showcasing the importance of this compound class in pharmaceutical chemistry due to their antibacterial, fungicidal, and antiallergic properties (Osyanin et al., 2014).

Neuroprotective Effects

Investigations into the neuroprotective effects of pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety, related to the compound of interest, have shown significant activity against acetylcholinesterase, suggesting potential for the treatment of neurodegenerative diseases (Sameem et al., 2017).